Cas no 2137600-73-6 (5-chloro-2-fluoro-3-4-fluoro-3-(trifluoromethyl)phenylpyridine)

• Product Name: 5-chloro-2-fluoro-3-4-fluoro-3-(trifluoromethyl)phenylpyridine
• CAS No: 2137600-73-6
• MF: C₁₂H₅ClF₅N
• MW: 293.619819402695
• CID: 5834258
• PubChem ID: 165477949
• Update Time: 2025-06-29

5-chloro-2-fluoro-3-4-fluoro-3-(trifluoromethyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-4-fluoro-3-(trifluoromethyl)phenylpyridine
• EN300-1067247
• 2137600-73-6
• 5-chloro-2-fluoro-3-[4-fluoro-3-(trifluoromethyl)phenyl]pyridine

• Inchi： 1S/C12H5ClF5N/c13-7-4-8(11(15)19-5-7)6-1-2-10(14)9(3-6)12(16,17)18/h1-5H
• InChI Key： VRSFHZHXKGEMKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1=CC=C(C(C(F)(F)F)=C1)F)F

Computed Properties

• Exact Mass: 293.0030677g/mol
• Monoisotopic Mass: 293.0030677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-chloro-2-fluoro-3-4-fluoro-3-(trifluoromethyl)phenylpyridine

Introduction to 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine (CAS No. 2137600-73-6)

5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine, identified by its CAS number 2137600-73-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of multiple fluorine atoms and a trifluoromethyl group, contribute to its unique chemical properties and make it a subject of intense research interest.

The 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine molecule exhibits a complex arrangement of functional groups that endow it with distinct pharmacological characteristics. The pyridine ring serves as the core structure, providing a platform for further functionalization and interaction with biological targets. The substitution pattern, particularly the presence of chlorine, fluorine, and trifluoromethyl groups, influences its reactivity, solubility, and binding affinity to biological receptors. These features are critical in determining its potential as a lead compound for drug development.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic targets. Pyridine-based compounds have emerged as a prominent class of molecules due to their ability to modulate enzyme activity and receptor binding. Among these, 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine has been investigated for its potential role in inhibiting key enzymes involved in cancer progression and inflammatory diseases. The fluorinated aromatic ring system enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further optimization.

One of the most compelling aspects of 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of interacting with the same biological pathways as established drugs, potentially leading to the development of new treatments with improved efficacy or reduced side effects. Researchers have employed computational modeling techniques to predict the binding modes of this compound with target proteins. These studies indicate that it can effectively bind to enzymes such as kinases and transcription factors, which are pivotal in regulating cellular processes.

The synthesis of 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies have been employed to construct the desired framework while maintaining high regioselectivity and yield. Techniques such as cross-coupling reactions, fluorination methods, and palladium catalysis have been instrumental in achieving the desired product. The successful synthesis of this compound underscores the growing expertise in handling fluorinated systems, which are increasingly prevalent in modern drug discovery.

Preclinical studies have begun to explore the pharmacological profile of 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine. Initial results suggest that it exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been observed in vitro, indicating potential applications in treating chronic inflammatory conditions. These findings highlight the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The impact of fluorine substitution on the pharmacokinetic properties of 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine cannot be overstated. Fluorinated aromatic rings are known to enhance metabolic stability by resisting degradation by cytochrome P450 enzymes. This stability translates into longer half-lives for the compound in vivo, allowing for more consistent therapeutic effects. Furthermore, fluorine atoms can improve binding affinity by increasing lipophilicity and hydrophobic interactions with biological targets. These advantages make fluorinated compounds highly desirable in drug development pipelines.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine will play an increasingly important role in addressing unmet medical needs. The combination of computational chemistry, synthetic organic chemistry, and preclinical testing is essential for translating laboratory findings into viable clinical candidates. The journey from discovery to market-ready drug is long and complex but holds immense promise for improving human health.

The future directions for studying 5-chloro-2-fluoro-3,4-fluoro-3-(trifluoromethyl)phenylpyridine include exploring its potential as a prodrug or analog series development to optimize its pharmacological properties further. Advances in biocatalysis may also enable more sustainable synthetic routes for producing this compound at scale. Collaboration between academia and industry will be crucial in driving these efforts forward and bringing new treatments to patients worldwide.